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Compound Name: Heptyl benzoate
CAS No.: 7155-12-6
Cat. No.: B14017024
Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Heptyl benzoate is a synthetic fragrance ingredient used in a variety of cosmetic and personal
care products to impart a green, herbal, and slightly balsamic aroma. As an ester of benzoic
acid and heptyl alcohol, it belongs to the alkyl benzoate class of compounds. This document
provides detailed application notes, experimental protocols, and safety information to guide the
use of heptyl benzoate in cosmetic formulations.

Chemical and Physical Properties

Heptyl benzoate is a colorless liquid with a characteristic odor. Its key physical and chemical
properties are summarized in the table below.
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Property

Value

Reference

Chemical Name

Heptyl benzoate

[1]

CAS Number 7155-12-6 [1]

Molecular Formula C14H2002 [1]

Molecular Weight 220.31 g/mol [1]
Colorless clear liquid

Appearance . [2]
(estimated)

] Green, herbal, sage, balsamic,

Odor Profile ) [2]
metallic

Boiling Point 257.00 °C @ 760.00 mm Hg [2]

Flash Point 262.00 °F (127.78 °C) [2]

Specific Gravity 0.98000 @ 25.00 °C [2]

Refractive Index

1.49250 @ 25.00 °C

[2]

Solubility

Soluble in alcohol; Insoluble in

water

[2]

logP (o/w)

5.181 (estimated)

[2]

Application in Cosmetics

Heptyl benzoate is primarily used as a fragrance ingredient in various cosmetic formulations.
The International Fragrance Association (IFRA) recommends a usage level of up to 2.00% in
the fragrance concentrate.[2] Its functions in cosmetics include:

o Fragrance: Provides a unique green and herbal scent.
» Solvent: Can act as a solvent for other fragrance materials.

o Fixative: Its low volatility may help to prolong the scent of a fragrance.

Safety and Toxicology
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A comprehensive safety assessment of alkyl benzoates, including heptyl benzoate, has been
conducted by the Cosmetic Ingredient Review (CIR) Expert Panel. The panel concluded that
alkyl benzoates are safe for use in cosmetics in the present practices of use and concentration.

[31[41[5]
Key findings from the CIR report and other toxicological information include:

o Metabolism: It is anticipated that heptyl benzoate, if it penetrates the skin, would be
metabolized by esterase enzymes into benzoic acid and heptyl alcohol.[6] The safety of
these metabolites is a key consideration in the overall safety assessment of heptyl
benzoate.

o Genotoxicity: Available data on alkyl benzoates indicate that they are not genotoxic.[3][4]

o Carcinogenicity: While no specific carcinogenicity data for heptyl benzoate was found,
benzoic acid and its simple alcohol metabolites are not considered carcinogenic.[3][4]

o Dermal Irritation and Sensitization: Based on data from related alkyl benzoates, heptyl
benzoate is not expected to be a significant skin irritant or sensitizer at typical use
concentrations. However, as with any fragrance ingredient, the potential for sensitization in
susceptible individuals cannot be entirely ruled out.

Biological Pathway: Metabolism in the Skin

The primary metabolic pathway for heptyl benzoate in the skin is expected to be enzymatic
hydrolysis. This process is a key detoxification step, converting the lipophilic ester into more
water-soluble compounds that can be readily eliminated.
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Figure 1. Proposed metabolic pathway of heptyl benzoate in the skin.
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Experimental Protocols

The following are detailed protocols for key experiments to assess the safety and quality of
heptyl benzoate as a fragrance ingredient.

Skin Sensitization: Local Lymph Node Assay (LLNA)

Objective: To determine the skin sensitization potential of heptyl benzoate.

Principle: The LLNA measures the proliferation of lymphocytes in the auricular lymph nodes of
mice following repeated topical application of a test substance. A substance is classified as a
sensitizer if it induces a threefold or greater increase in lymphocyte proliferation compared to
vehicle controls (Stimulation Index = 3).

Methodology:
e Animals: Use female CBA/J mice, 8-12 weeks old.
e Groups:

o Vehicle control (e.g., acetone:olive oil, 4:1 v/v).

o Test substance groups (at least 3 concentrations, e.g., 5%, 10%, 25% heptyl benzoate in
the vehicle).

o Positive control (e.g., a-hexylcinnamaldehyde).
e Procedure:

o Apply 25 uL of the test or control substance to the dorsum of each ear of the mice daily for
three consecutive days.

o On day 5, inject all mice intravenously with 250 pL of phosphate-buffered saline (PBS)
containing 20 pCi of 3H-methyl thymidine.

o Five hours after injection, humanely euthanize the mice and excise the auricular lymph
nodes.
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o Prepare a single-cell suspension of lymph node cells and measure the incorporation of 3H-
methyl thymidine using a [3-scintillation counter.

o Data Analysis:

o Calculate the Stimulation Index (SI) for each group by dividing the mean disintegrations
per minute (DPM) per mouse in the test group by the mean DPM per mouse in the vehicle
control group.

o An Sl = 3 is considered a positive result for sensitization.
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Figure 2. Workflow for the Local Lymph Node Assay (LLNA).
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Phototoxicity: In Vitro 3T3 NRU Phototoxicity Test

Objective: To assess the phototoxic potential of heptyl benzoate.

Principle: This in vitro test compares the cytotoxicity of a substance in the presence and
absence of non-cytotoxic UV-A light. A substance is identified as phototoxic if its cytotoxicity is

increased in the presence of UV-A light.
Methodology:
e Cell Line: Balb/c 3T3 fibroblasts.

e Procedure:

[¢]

Seed 3T3 cells in two 96-well plates and incubate for 24 hours.

Treat the cells with at least eight different concentrations of heptyl benzoate for 1 hour.

o

[e]

Expose one plate to a non-cytotoxic dose of UV-A light (e.g., 5 J/cm?), while the other plate
is kept in the dark.

Wash the cells and incubate for another 24 hours.

[e]

o

Assess cell viability using the Neutral Red Uptake (NRU) assay.
o Data Analysis:

o Determine the ICso values (concentration inducing 50% cytotoxicity) for both the irradiated
(+UV) and non-irradiated (-UV) conditions.

o Calculate the Photo-Irritation Factor (PIF) using the formula: PIF = ICso (-UV) / ICso0 (+UV).

o APIF > 5 suggests a high phototoxic potential.
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Figure 3. Workflow for the 3T3 NRU Phototoxicity Test.
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Dermal Irritation: In Vitro Reconstructed Human
Epidermis Test (OECD TG 439)

Objective: To assess the skin irritation potential of heptyl benzoate.

Principle: This in vitro method uses a reconstructed human epidermis (RhE) model to mimic the
biochemical and physiological properties of the human epidermis. The potential of a chemical
to cause skin irritation is predicted by its ability to reduce the viability of the RhE tissue.

Methodology:
o Test System: A commercially available, validated RhE model.
e Procedure:
o Pre-incubate the RhE tissues.
o Topically apply heptyl benzoate (e.g., 10 yuL or 10 mg) to the surface of the tissue.
o Expose the tissues to the test substance for a defined period (e.g., 60 minutes).
o Rinse the tissues and incubate for a post-exposure period (e.g., 42 hours).

o Assess tissue viability using the MTT assay, which measures the conversion of MTT to
formazan by mitochondrial dehydrogenases in viable cells.

o Data Analysis:
o Calculate the percentage of tissue viability relative to a negative control.

o A substance is identified as an irritant if the mean tissue viability is reduced to < 50% of

the negative control.

Quality Control: Quantification by Gas Chromatography-
Mass Spectrometry (GC-MS)

Objective: To determine the concentration of heptyl benzoate in a cosmetic formulation.
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Principle: GC-MS separates volatile compounds in a sample, which are then ionized and
detected based on their mass-to-charge ratio, allowing for both qualitative identification and

quantitative analysis.
Methodology:

e Sample Preparation:

(¢]

Accurately weigh a known amount of the cosmetic product.

[¢]

Extract heptyl benzoate using a suitable solvent (e.g., methanol or ethanol).

Use an internal standard for accurate quantification.

[¢]

[e]

Filter the extract before injection.

e GC-MS Conditions:

[¢]

Column: A non-polar or mid-polar capillary column (e.g., DB-5ms).

[¢]

Injection: Splitless or split injection.

Oven Temperature Program: Start at a low temperature (e.g., 60°C), ramp to a high

[e]

temperature (e.g., 280°C) to ensure elution of all components.

[e]

Mass Spectrometer: Operate in electron ionization (El) mode and scan a mass range that
includes the characteristic ions of heptyl benzoate.

o Data Analysis:
o lIdentify the heptyl benzoate peak based on its retention time and mass spectrum.

o Quantify the amount of heptyl benzoate by comparing its peak area to that of the internal
standard and using a calibration curve prepared with known concentrations of heptyl
benzoate.

Stability Testing
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Objective: To evaluate the stability of heptyl benzoate in a finished cosmetic product under
various storage conditions.

Methodology:
o Parameters to Evaluate: Appearance, color, odor, pH, and concentration of heptyl benzoate.

e Conditions:

o

Accelerated Stability: Store samples at elevated temperatures (e.g., 40°C, 50°C) for a
period of 1 to 3 months.

o Real-Time Stability: Store samples at ambient temperature (e.g., 25°C) for the intended
shelf life of the product (e.g., 12, 24, 36 months).

o Freeze-Thaw Cycling: Subject samples to alternating cycles of freezing (e.g., -10°C) and
thawing (room temperature) to assess physical stability.

o Light Exposure: Expose samples in their final packaging to UV and visible light to evaluate
the impact on color and fragrance.

o Analysis: At specified time points, evaluate the samples for any changes in the defined
parameters. Use GC-MS to determine any degradation of heptyl benzoate.

Conclusion

Heptyl benzoate is a fragrance ingredient with a favorable safety profile for use in cosmetic
products at recommended concentrations. Its green, herbal aroma makes it a versatile
component in various fragrance compositions. Adherence to the provided experimental
protocols for safety, quality, and stability testing will ensure the responsible and effective use of
heptyl benzoate in cosmetic formulations. Further research into the specific skin metabolism
and potential for sensitization of heptyl benzoate will continue to enhance its safety
assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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